Cas no 922523-13-5 (4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside)

• Product Name: 4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside
• CAS No: 922523-13-5
• MF: C₂₇H₃₀O₅S
• MW: 466.59
• CID: 5092009
• Update Time: 2025-06-15

4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside

• Inchi： 1S/C27H30O5S/c1-19-12-14-22(15-13-19)33-27-26(31-18-21-10-6-3-7-11-21)25(24(29)23(16-28)32-27)30-17-20-8-4-2-5-9-20/h2-15,23-29H,16-18H2,1H3/t23-,24-,25+,26+,27-/m1/s1
• InChI Key： JXFWXDSPXXEFQG-IONQDRQYSA-N
• SMILES： C1=C(C=CC=C1)CO[C@@H]1[C@H](O[C@@H]([C@@H](O)[C@@H]1OCC1C=CC=CC=1)CO)SC1C=CC(C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside

Chemical and Biological Profile of 4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside (CAS No. 922523-13-5)

4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside, identified by its CAS number 922523-13-5, is a specialized glycoside derivative that has garnered significant attention in the field of pharmaceutical chemistry and glycobiology. This compound, featuring a methylphenyl aromatic ring coupled with a thio-substituted α-D-mannopyranoside core, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of complex carbohydrates and glycoconjugates.

The structural motif of 4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside is particularly noteworthy due to its combination of a benzylated mannoside backbone and a thioether linkage at the anomeric carbon. This configuration not only enhances the stability of the glycosidic bond but also provides a versatile platform for further chemical modifications. The benzyl groups at the 2 and 3 positions serve as protective groups, shielding the hydroxyl moieties from unwanted reactions while maintaining the overall integrity of the carbohydrate structure.

In recent years, there has been growing interest in the development of novel glycosidic compounds for their potential applications in drug discovery and therapeutic intervention. The thio-substituted mannoside moiety, in particular, has been extensively studied for its role in modulating biological pathways involving carbohydrate-protein interactions. Research has demonstrated that thioated glycosides can exhibit enhanced binding affinity to certain lectins and enzymes, making them promising candidates for use in targeted drug delivery systems.

One of the most compelling aspects of 4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside is its utility as a building block in synthetic glycobiology. The presence of both protective benzyl groups and a thioether linkage allows for selective deprotection and functionalization at various positions along the sugar chain. This flexibility is crucial for constructing complex glycoarrays and glycopeptides, which are essential tools in understanding carbohydrate-mediated biological processes.

Recent advancements in mass spectrometry and NMR spectroscopy have enabled more precise structural elucidation of such complex glycosides. These analytical techniques have been instrumental in confirming the configuration of the α-D-mannopyranoside ring and verifying the integrity of the thioether bond, providing chemists with greater confidence in their synthetic routes. Additionally, computational modeling studies have shed light on the conformational dynamics of this compound, helping to predict its behavior in biological systems.

The pharmaceutical relevance of 4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside extends beyond its role as a synthetic intermediate. Emerging research suggests that thioated mannosides may possess immunomodulatory properties, potentially making them useful in developing vaccines or immunotherapeutic agents. The ability to fine-tune the structure through strategic modifications offers a pathway to develop tailored glycoconjugates with specific biological activities.

In conclusion, 4-Methylphenyl 2,3-di-O-benzyl-1-thio-α-D-mannopyranoside (CAS No. 922523-13-5) represents a fascinating example of how structural complexity can be leveraged to develop functional molecules with significant pharmaceutical potential. Its unique combination of protective groups and reactive sites makes it an indispensable tool in glycobiological research, while its emerging biological activities open new avenues for therapeutic development. As our understanding of carbohydrate chemistry continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and molecular medicine.